Cas no 936092-89-6 (1-(3-Bromophenylsulfonyl)-2-methylpiperidine)

• Product Name: 1-(3-Bromophenylsulfonyl)-2-methylpiperidine
• CAS No: 936092-89-6
• MF: C₁₂H₁₆BrNO₂S
• MW: 318.229941368103
• CID: 2128373
• Update Time: 2023-08-03

1-(3-Bromophenylsulfonyl)-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-benzenesulfonyl)-2-methyl-piperidine
• 1-(3-bromophenylsulfonyl)-2-methylpiperidine
• 1-(3-Bromophenylsulfonyl)-2-methylpiperidine

• Inchi： 1S/C12H16BrNO2S/c1-10-5-2-3-8-14(10)17(15,16)12-7-4-6-11(13)9-12/h4,6-7,9-10H,2-3,5,8H2,1H3
• InChI Key： LMHPXSVGOUBFFN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(N1CCCCC1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 352
• Topological Polar Surface Area: 45.8